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Compound of Interest

Compound Name: 2,6-Difluorobenzamide-d3

Cat. No.: B13848875 Get Quote

An In-depth Technical Guide to 2,6-
Difluorobenzamide-d3
This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and biological relevance of 2,6-Difluorobenzamide-d3.

The information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Introduction
2,6-Difluorobenzamide-d3 is the deuterated form of 2,6-Difluorobenzamide. Stable isotope-

labeled compounds such as this are crucial tools in quantitative analysis and metabolic studies.

The deuterium labels provide a distinct mass spectrometric signature, allowing for its use as an

internal standard in bioanalytical assays. The non-deuterated form, 2,6-Difluorobenzamide, is

recognized as a significant metabolite of several pesticides, including diflubenzuron, and is a

key structural motif in the development of FtsZ inhibitors, which are a promising class of

antibacterial agents.[1][2][3] The presence of two fluorine atoms on the benzene ring enhances

its lipophilicity and influences its biological activity.[4]

Physical and Chemical Properties
The physical and chemical properties of 2,6-Difluorobenzamide-d3 are summarized below.

Data for the non-deuterated analogue is provided for comparison where specific data for the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b13848875?utm_src=pdf-interest
https://www.benchchem.com/product/b13848875?utm_src=pdf-body
https://www.benchchem.com/product/b13848875?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/282278
https://pmc.ncbi.nlm.nih.gov/articles/PMC10003973/
https://www.scbt.com/p/2-6-difluorobenzamide-18063-03-1
https://cymitquimica.com/cas/18063-03-1/
https://www.benchchem.com/product/b13848875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


deuterated compound is not available.

Physical Properties
Property Value Source

Appearance White to off-white powder/solid [5][6]

Melting Point
145-148 °C (for non-

deuterated)
[6][7][8][9]

Boiling Point 284 °C (for non-deuterated) [5]

Solubility
Soluble in ethanol.[8] Low

solubility in water.[4]
[4][8]

Chemical Properties
Property Value Source

Molecular Formula C₇D₃H₂F₂NO [10]

Molecular Weight 160.136 g/mol [10]

Accurate Mass 160.053 [10]

CAS Number
Not available (Alternate for

non-deuterated: 18063-03-1)
[11]

InChI

InChI=1S/C7H5F2NO/c8-4-2-

1-3-5(9)6(4)7(10)11/h1-3H,

(H2,10,11)/i1D,2D,3D

[10]

InChIKey
AVRQBXVUUXHRMY-

UHFFFAOYSA-N
[4][8][9][12][13][14][15]

Canonical SMILES
[2H]c1c([2H])c(F)c(C(=O)N)c(F

)c1[2H]
[10]

IUPAC Name
3,4,5-trideuterio-2,6-

difluorobenzamide
[10]

Experimental Protocols
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Synthesis of 2,6-Difluorobenzamide
A common method for the synthesis of 2,6-Difluorobenzamide involves the hydrolysis of 2,6-

difluorobenzonitrile.[14][16] For the synthesis of the d3 analogue, a deuterated starting material

would be required.

Reaction: Hydrolysis of 2,6-difluorobenzonitrile using hydrogen peroxide and a base catalyst.

[17]

Procedure:

2,6-difluorobenzonitrile is placed in a reaction vessel equipped with a stirrer, thermometer,

and reflux condenser.

A solution of sodium hydroxide is added.

The mixture is heated to approximately 50°C.

30 wt% hydrogen peroxide is added dropwise over a period of 3 hours while maintaining the

temperature.

The reaction is allowed to proceed for an additional 2 hours.

After completion, the mixture is cooled to 25°C.

The pH is neutralized to ~7.0 using 10 wt% hydrochloric acid.

The mixture is stirred for 1.5 hours.

The resulting solid product is collected by suction filtration, washed with water, and dried.[16]
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Synthesis Workflow for 2,6-Difluorobenzamide

2,6-Difluorobenzonitrile
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NaOH, H2O2

Hydrolysis Reaction

Cooling to 25°C
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2,6-Difluorobenzamide
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Caption: Synthesis workflow for 2,6-Difluorobenzamide.
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Analytical Methods
High-Performance Liquid Chromatography (HPLC): 2,6-Difluorobenzamide, as a metabolite of

diflubenzuron, can be quantified using an HPLC method with diode-array detection.[1]

Mobile Phase: A gradient of acetonitrile and water.

Stationary Phase: C18 reverse-phase column.

Detection: UV detection at an appropriate wavelength.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for the

identification and quantification of 2,6-Difluorobenzamide. The NIST Mass Spectrometry Data

Center provides reference mass spectra for the non-deuterated compound.[12]

Ionization: Electron Ionization (EI).

Key m/z peaks: 157 (M+), 141, 113.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used for

structural confirmation. The chemical shifts will be influenced by the solvent used.[18]

¹H NMR: The proton signals of the aromatic ring will be observed.

¹³C NMR: The carbon signals of the benzene ring and the carbonyl group will be present.
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Analytical Workflow for 2,6-Difluorobenzamide-d3
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Caption: General analytical workflow.

Applications and Biological Relevance
Metabolic Studies: 2,6-Difluorobenzamide is a major metabolite of the insecticide

diflubenzuron.[1][3] The deuterated form, 2,6-Difluorobenzamide-d3, is an ideal internal

standard for pharmacokinetic and metabolic studies of diflubenzuron and related compounds.

FtsZ Inhibition: The 2,6-difluorobenzamide motif is a critical component of a class of

antibacterial compounds that target the FtsZ protein.[2] FtsZ is a prokaryotic homolog of tubulin

and is essential for bacterial cell division. Inhibition of FtsZ leads to filamentation and ultimately
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cell death. The fluorine atoms are thought to play a role in maintaining a conformation of the

molecule that is favorable for binding to the allosteric site of FtsZ.[2]

Inhibition of Bacterial Cell Division

2,6-Difluorobenzamide Analogues

FtsZ Protein

binds to

Inhibition of FtsZ Polymerization

leads to

Disruption of Z-ring Formation

Bacterial Cell Death
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Caption: FtsZ inhibition by 2,6-difluorobenzamide analogues.

Safety and Handling
Hazard Statements:

Causes skin irritation (H315).[19]
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Causes serious eye irritation (H319).[19]

Harmful if inhaled (H332).[19]

May cause respiratory irritation (H335).[19]

Precautionary Statements:

Avoid breathing dust.[19]

Wear protective gloves, eye protection, and face protection.

Use in a well-ventilated area.[19]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[19]

IF ON SKIN: Wash with plenty of water.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such

as strong bases and strong oxidizing agents.[5] Keep the container tightly closed.[5] It is stable

under recommended storage conditions.[5][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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